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Compound of Interest

Compound Name: Solvent Yellow 98

Cat. No.: B3422993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Yellow 98, also known as Fluorescent Yellow 3G, is a fluorescent dye with the

chemical formula C₃₆H₄₅NO₂S.[1][2] It is characterized by its high heat resistance and light

fastness.[3][4] This dye is practically insoluble in water but exhibits solubility in various organic

solvents, making it suitable for a range of applications including the coloring of plastics,

fluorescent inks, and textiles.[5][6][7][8] In a laboratory setting, the preparation of accurate and

stable stock solutions is the first critical step for reproducible experimental results.

This document provides a detailed protocol for the preparation of Solvent Yellow 98 stock

solutions, including necessary materials, safety precautions, and step-by-step instructions.

Physicochemical Properties and Safety Data
A summary of the key properties of Solvent Yellow 98 is essential for the safe and effective

preparation of stock solutions.
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Property Value Reference

CAS Number 12671-74-8 [1][2][5][6]

Molecular Formula C₃₆H₄₅NO₂S [1][2]

Molecular Weight 555.81 g/mol [1][2]

Appearance Yellow-orange powder [5][8]

Melting Point
115-267 °C (range from

different sources)
[5][6]

Solubility in Water Insoluble [2][5][8]

Solubility in Organic Solvents

(at 20°C)
See Table 2 below

Storage
Store at 10°C - 25°C in a well-

closed container
[1]

Table 1: Physicochemical Properties of Solvent Yellow 98

Solvent Solubility (g/L at 20°C)

Dichloromethane 186.3

Methylbenzene (Toluene) 53.9

Acetone 2.2

Butyl Acetate 1.6

Ethyl Alcohol (Ethanol) 1.1

Table 2: Solubility of Solvent Yellow 98 in Common Organic Solvents.[3][6] Note: Solubility can

vary between different sources and batches of the dye. It is recommended to perform a small-

scale solubility test if a high concentration is required.

Safety Precautions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.biosynth.com/p/FS167633/12671-74-8-solvent-yellow-98
http://www.worlddyevariety.com/solvent-dyes/solvent-yellow-98.html
https://www.jnogilvychem.com/products/solvent-yellow-98-353499.html
https://www.epsilonpigments.com/solvent-dyes/oil-soluble-dyes/Solvent-Yellow/Solvent-Yellow-98.html
https://www.biosynth.com/p/FS167633/12671-74-8-solvent-yellow-98
http://www.worlddyevariety.com/solvent-dyes/solvent-yellow-98.html
https://www.biosynth.com/p/FS167633/12671-74-8-solvent-yellow-98
http://www.worlddyevariety.com/solvent-dyes/solvent-yellow-98.html
https://www.jnogilvychem.com/products/solvent-yellow-98-353499.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2512046.htm
https://www.jnogilvychem.com/products/solvent-yellow-98-353499.html
https://www.epsilonpigments.com/solvent-dyes/oil-soluble-dyes/Solvent-Yellow/Solvent-Yellow-98.html
http://www.worlddyevariety.com/solvent-dyes/solvent-yellow-98.html
https://www.jnogilvychem.com/products/solvent-yellow-98-353499.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2512046.htm
https://www.biosynth.com/p/FS167633/12671-74-8-solvent-yellow-98
https://www.benchchem.com/product/b3422993?utm_src=pdf-body
https://www.benchchem.com/product/b3422993?utm_src=pdf-body
https://www.dayglo.in/images/pdf/solvent_new/solvent-yellow-98.pdf
https://www.epsilonpigments.com/solvent-dyes/oil-soluble-dyes/Solvent-Yellow/Solvent-Yellow-98.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handle Solvent Yellow 98 in a well-ventilated area, preferably in a chemical fume hood.[9]

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a

lab coat.[9] Avoid inhalation of dust and contact with skin and eyes.[1][9][10] In case of

accidental contact, follow the first-aid measures outlined in the safety data sheet (SDS).[9][11]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in Dichloromethane
This protocol describes the preparation of a 10 mM stock solution of Solvent Yellow 98 in

dichloromethane, a solvent in which it has high solubility. The principles of this protocol can be

adapted for other solvents and concentrations.

Materials and Equipment
Solvent Yellow 98 powder (purity ≥99%)

Dichloromethane (ACS grade or higher)

Analytical balance

Volumetric flask (e.g., 10 mL or 25 mL)

Spatula

Weighing paper or boat

Glass funnel

Pipettes

Vortex mixer or sonicator

Amber glass storage vials with screw caps

Step-by-Step Procedure
Calculate the required mass of Solvent Yellow 98:
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To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 10 mL (0.010 L) of a 10 mM (0.010 mol/L) solution:

Mass (g) = 0.010 mol/L x 0.010 L x 555.81 g/mol = 0.0055581 g = 5.56 mg

Weigh the Solvent Yellow 98:

Tare the analytical balance with a piece of weighing paper or a weighing boat.

Carefully weigh out the calculated mass (e.g., 5.56 mg) of Solvent Yellow 98 powder

using a spatula.

Dissolve the Solvent Yellow 98:

Place a glass funnel into the neck of a 10 mL volumetric flask.

Carefully transfer the weighed powder into the volumetric flask.

Add a small amount of dichloromethane (approximately 5-7 mL) to the flask.

Gently swirl the flask to dissolve the powder. A vortex mixer or sonicator can be used to

aid dissolution.

Bring to Final Volume:

Once the powder is completely dissolved, carefully add dichloromethane to the volumetric

flask until the bottom of the meniscus reaches the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage:

Transfer the prepared stock solution into a clean, labeled amber glass vial to protect it

from light.
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The label should include the name of the compound, concentration, solvent, date of

preparation, and the preparer's initials.

Store the stock solution at 10°C - 25°C as recommended.[1]

Workflow and Signaling Pathway Diagrams
The following diagram illustrates the workflow for the preparation of the Solvent Yellow 98
stock solution.

Workflow for Solvent Yellow 98 Stock Solution Preparation
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Caption: Workflow for the preparation of Solvent Yellow 98 stock solution.
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Conclusion
This application note provides a comprehensive protocol for the preparation of Solvent Yellow
98 stock solutions for research purposes. Adherence to this protocol, including the safety

precautions, will ensure the preparation of accurate and stable solutions, which are

fundamental for reliable experimental outcomes. Researchers should always consult the

specific safety data sheet for the Solvent Yellow 98 they are using and handle the compound

with appropriate care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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